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Compound of Interest

Compound Name: BAY-826

Cat. No.: B10786929

Technical Support Center: BAY-826

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage of BAY-826, a potent and selective
TIE-2 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature for long-term storage of solid BAY-8267?

For optimal long-term stability of solid BAY-826, it is recommended to store the compound at
-20°C.[1][2] Some suppliers suggest that storage at -80°C is also a suitable option for extended
periods.[2][3]

Q2: How should | store BAY-826 once it is dissolved in a solvent?

Stock solutions of BAY-826 should be stored at -80°C for up to six months or at -20°C for
shorter periods, potentially up to one to six months depending on the solvent and
concentration.[3] It is best practice to prepare fresh working solutions from the stock solution on
the day of use.

Q3: Can | store solid BAY-826 at 4°C?

One supplier suggests that solid BAY-826 can be stored at 4°C for up to six months. However,
for long-term storage, -20°C is the more consistently recommended temperature to ensure
maximum stability.
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Q4: What solvents are recommended for dissolving BAY-8267

BAY-826 is soluble in DMSO and ethanol. Cayman Chemical notes that it is sparingly soluble
in DMSO (1-10 mg/ml) and slightly soluble in acetonitrile (0.1-1 mg/ml).

Q5: Is BAY-826 sensitive to light or moisture?

While specific data on light and moisture sensitivity is not readily available in the provided
search results, it is general best practice for all research compounds to be stored in tightly
sealed containers, protected from light, to minimize potential degradation.
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Issue

Potential Cause

Recommended Solution

Reduced potency or activity of

BAY-826 in experiments.

Improper storage conditions

leading to degradation.

- Verify that the compound has
been stored at the
recommended temperature
(-20°C or -80°C). - If using a
stock solution, ensure it has
not exceeded the
recommended storage
duration and temperature. -
Prepare a fresh stock solution
from solid compound that has
been properly stored. -
Consider purchasing a new
vial of the compound if there
are continued concerns about

potency.

Precipitation observed in the

stock solution upon thawing.

The solution may have
become supersaturated, or the
solvent may have partially

evaporated.

- Gently warm the solution to
room temperature and vortex
to try and redissolve the
precipitate. - If precipitation
persists, sonication may be
used to aid dissolution. - To
prevent solvent evaporation,

ensure vials are tightly sealed.

Inconsistent experimental
results using the same batch
of BAY-826.

Potential degradation due to
repeated freeze-thaw cycles of

the stock solution.

- Aliquot the stock solution into
smaller, single-use vials after
initial preparation to minimize
the number of freeze-thaw
cycles. - Thaw aliquots on ice
and use them immediately for

experiments.

Storage Condition Summary
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Storage )

Form Duration Source
Temperature

Solid -20°C 12 months

Solid 4°C 6 months

In Solvent -80°C 6 months

In Solvent -20°C 1-6 months

Experimental Workflow for Preparing BAY-826 Stock
Solutions
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Preparation of BAY-826 Stock Solution

Equilibrate solid BAY-826 vial to room temperature

y

Calculate the required volume of solvent for the desired concentration

y

Add the appropriate solvent (e.g., DMSO) to the vial

y

Vortex and/or sonicate to ensure complete dissolution

y

Aliquot the stock solution into single-use vials

y

Store aliquots at the recommended temperature (-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing stable BAY-826 stock solutions.

Factors Affecting BAY-826 Stability
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Factors Influencing Long-Term Stability of BAY-826

Light Exposure Freeze-Thaw Cycles

BAY-826 Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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